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Introduction

Complexometric titration is a widely utilized analytical technique for the quantitative

determination of metal ions in a solution. This method is particularly effective for the estimation

of magnesium sulfate, a compound of significant interest in the pharmaceutical and chemical

industries. The procedure relies on the formation of a stable, colored complex between the

magnesium ions (Mg²⁺) and a complexing agent, typically ethylenediaminetetraacetic acid

(EDTA). The endpoint of the titration is visualized using a metal ion indicator, which changes

color upon the complete chelation of the metal ions by the titrant.

The reaction between magnesium ions and EDTA is stoichiometric, with one mole of EDTA

complexing with one mole of Mg²⁺.[1][2] The stability of the metal-EDTA complex is pH-

dependent, and for magnesium, the titration is carried out in a buffered solution at

approximately pH 10 to ensure a sharp and accurate endpoint.[1][3][4] Eriochrome Black T

(EBT) or Solochrome Black T is a common indicator for this titration, which forms a wine-red

complex with magnesium ions.[3][4] As EDTA is added, it displaces the indicator from the
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magnesium ions. At the endpoint, when all the magnesium has been complexed by EDTA, the

solution turns from wine-red to a distinct blue, the color of the free indicator.[4][5]

Experimental Protocols
This section provides detailed methodologies for the materials, reagent preparation, and the

titration procedure for the accurate determination of magnesium sulfate.

Materials and Reagents
Reagent/Apparatus Specifications

Magnesium Sulfate (MgSO₄) Analytical Grade

Disodium EDTA (C₁₀H₁₄N₂Na₂O₈·2H₂O) 0.05 M Standardized Solution

Ammonia-Ammonium Chloride Buffer pH 10

Eriochrome Black T (EBT) Indicator Ground mixture with NaCl (1:100) or solution

Deionized Water High-purity

Burette 50 mL, Class A

Pipette 25 mL, Class A

Erlenmeyer Flasks 250 mL

Analytical Balance Readable to 0.1 mg

Preparation of Reagents
0.05 M EDTA Standard Solution: Dissolve approximately 18.61 g of disodium EDTA

dihydrate in 1000 mL of deionized water. Standardize this solution against a primary

standard calcium carbonate or zinc sulfate solution.

Ammonia-Ammonium Chloride Buffer (pH 10): Dissolve 67.5 g of ammonium chloride in 570

mL of concentrated ammonia solution and dilute to 1000 mL with deionized water.

Eriochrome Black T Indicator: Prepare a ground mixture of 1 part EBT with 100 parts of

sodium chloride to ensure stability and ease of dispensing.[6] Alternatively, a solution can be
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prepared by dissolving 0.2 g of EBT in 15 mL of triethanolamine and 5 mL of absolute

ethanol.

Titration Procedure
Sample Preparation: Accurately weigh about 0.3 g of magnesium sulfate and dissolve it in 50

mL of deionized water in a 250 mL Erlenmeyer flask.[7][8]

Buffering: Add 10 mL of the ammonia-ammonium chloride buffer solution (pH 10) to the

sample solution.[3][7]

Indicator Addition: Add a small amount (approximately 30-50 mg) of the EBT indicator

mixture to the flask. The solution should turn a distinct wine-red color.[4]

Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution from the

burette with constant swirling.

Endpoint Determination: The endpoint is reached when the color of the solution changes

sharply from wine-red to a clear blue.[3][4]

Replicates: Repeat the titration at least two more times to ensure concordant readings.

Calculation
The concentration of magnesium sulfate in the sample can be calculated using the following

formula:

% MgSO₄ = (V × M × F × 100) / W

Where:

V = Volume of EDTA solution consumed in mL

M = Molarity of the EDTA solution

F = Factor for MgSO₄ (Each mL of 0.05 M disodium edetate is equivalent to 0.00602 g of

MgSO₄[8])
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W = Weight of the sample in g

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the complexometric titration

of magnesium sulfate.

Parameter Value

Sample Weight (MgSO₄) ~ 0.3 g

EDTA Concentration 0.05 M

pH of Titration 10

Indicator Eriochrome Black T

Endpoint Color Change Wine-Red to Blue

Stoichiometric Ratio (Mg²⁺:EDTA) 1:1

Logical Workflow of the Titration
The following diagram illustrates the logical steps involved in the complexometric titration of

magnesium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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